Cas no 1805311-74-3 (2-(Difluoromethyl)-4-methyl-5-nitropyridine)

2-(Difluoromethyl)-4-methyl-5-nitropyridine is a fluorinated nitropyridine derivative with applications in pharmaceutical and agrochemical research. Its key structural features—a difluoromethyl group at the 2-position and a nitro substituent at the 5-position—impart unique reactivity, making it a valuable intermediate for synthesizing bioactive compounds. The difluoromethyl group enhances metabolic stability and lipophilicity, while the nitro functionality offers versatility for further functionalization via reduction or nucleophilic substitution. This compound is particularly useful in the development of fluorinated heterocycles, where its well-defined regiochemistry and stability under synthetic conditions are advantageous. High purity and consistent quality ensure reliable performance in complex organic transformations.

2-(Difluoromethyl)-4-methyl-5-nitropyridine structure

1805311-74-3 structure

Product Name:2-(Difluoromethyl)-4-methyl-5-nitropyridine

CAS No:1805311-74-3

MF:C₇H₆F₂N₂O₂

MW:188.131548404694

MDL:MFCD25482424

CID:4782060

PubChem ID:118837357

Update Time:2026-02-27

2-(Difluoromethyl)-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-methyl-5-nitropyridine
- MFCD25482424
- 1805311-74-3
- D80141
- MDL： MFCD25482424
- Inchi： 1S/C7H6F2N2O2/c1-4-2-5(7(8)9)10-3-6(4)11(12)13/h2-3,7H,1H3
- InChI Key： PFOPZYWMFMQDKO-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)C(=CN=1)[N+](=O)[O-])F

Computed Properties

Exact Mass: 188.03973376g/mol
Monoisotopic Mass: 188.03973376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 58.7

2-(Difluoromethyl)-4-methyl-5-nitropyridine Pricemore >>

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